Cas no 1806008-18-3 (3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806008-18-3
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4806610
• Update Time: 2025-05-20

3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)6-1-4(2-7(18)19)5(3-16)8(17-6)10(13,14)15/h1,9H,2H2,(H,18,19)
• InChI Key： KNFAAMDLTNGXQY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CC(=O)O)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid

Exploring the Versatile Applications of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806008-18-3)

The chemical compound 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806008-18-3) has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science due to its unique structural features and functional properties. This compound, characterized by its pyridine core and multiple fluorine-containing substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, crop protection, and advanced material development.

One of the key reasons behind the growing interest in 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid is its role in the synthesis of bioactive molecules. The presence of both cyano and trifluoromethyl groups enhances its ability to interact with biological targets, which is crucial for developing new therapeutic agents. Recent studies have highlighted its utility in creating inhibitors for enzymes involved in inflammatory and metabolic disorders, aligning with the current trend of targeting specific pathways in drug development.

In the agrochemical sector, 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid is being investigated for its potential as a building block for novel pesticides and herbicides. The difluoromethyl group, in particular, is known to improve the bioavailability and environmental stability of agrochemicals, addressing the industry's need for sustainable and effective solutions. With the global push toward reducing chemical residues in food, this compound offers a promising avenue for developing next-generation crop protection products.

From a material science perspective, the incorporation of fluorine atoms into organic frameworks has been a hot topic due to their ability to modify electronic properties and enhance durability. 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid serves as a precursor for fluorinated polymers and coatings, which are widely used in electronics, aerospace, and automotive industries. Its thermal and chemical resistance makes it an attractive candidate for high-performance applications, meeting the demand for advanced materials in cutting-edge technologies.

The synthesis and scalability of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid have also been subjects of recent research. Optimizing its production process is critical for commercial viability, especially given the compound's complex structure. Innovations in catalytic methods and green chemistry principles are being applied to reduce costs and environmental impact, reflecting the broader shift toward sustainable manufacturing practices in the chemical industry.

Market trends indicate a rising demand for fluorinated compounds like 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid, driven by their diverse applications and superior performance characteristics. Pharmaceutical companies, agrochemical manufacturers, and material scientists are actively seeking reliable suppliers of high-purity intermediates to support their R&D efforts. As a result, this compound is poised to play a pivotal role in the future of specialty chemicals, with its market value expected to grow steadily in the coming years.

For researchers and industry professionals looking to explore the potential of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid, understanding its physicochemical properties is essential. The compound's solubility, stability, and reactivity under various conditions are key factors in determining its suitability for specific applications. Detailed analytical data and safety profiles are increasingly available, facilitating its adoption across different sectors and ensuring compliance with regulatory standards.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1806008-18-3) represents a versatile and high-value chemical intermediate with broad applicability. Its unique combination of functional groups and fluorine atoms positions it at the forefront of innovation in pharmaceuticals, agrochemicals, and materials. As research continues to uncover new uses and optimize synthesis methods, this compound is set to make a lasting impact across multiple industries, addressing some of the most pressing challenges in science and technology today.